Cas no 34405-43-1 (Benzene,(2-methyl-2-nitropropyl)-)

• Product Name: Benzene,(2-methyl-2-nitropropyl)-
• CAS No: 34405-43-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 314320
• PubChem ID: 3080778
• Update Time: 2025-04-19

Benzene,(2-methyl-2-nitropropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(2-methyl-2-nitropropyl)-
• (2-methyl-2-nitropropyl)benzene
• SCHEMBL4371898
• Benzene, (2-methyl-2-nitropropyl)-
• OJTKLJUNTHGXRY-UHFFFAOYSA-N
• DTXSID60187982
• 1,1-dimethyl-1-nitro-2-phenylethane
• 2-Methyl-2-nitro-1-phenylpropane
• 34405-43-1

• Inchi： 1S/C10H13NO2/c1-10(2,11(12)13)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChI Key： OJTKLJUNTHGXRY-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)(C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.066
• Boiling Point: 276.9°Cat760mmHg
• Flash Point: 117.5°C
• Refractive Index: 1.519
• PSA: 43.14